Cas no 7401-13-0 ( )

• Product name: &nbsp
• CAS No: 7401-13-0
• MF: C₁₇H₁₃NO₇S₂
• MW: 407.41762
• CID: 978771
• PubChem ID: 235592

  Chemical and Physical Properties

Names and Identifiers

• 4-benzamidonaphthalene-2,7-disulfonic acid
• 4-(benzoylamino)naphthalene-2,7-disulfonic acid
• AC1L5UQ5
• AC1Q6WKN
• AG-J-82167
• AR-1F6630
• CTK5D9145
• NSC37172
• NSC-37172
• 7401-13-0
• SCHEMBL17115743
• DTXSID50284414
•  

• Inchi： InChI=1S/C17H13NO7S2/c19-17(11-4-2-1-3-5-11)18-16-10-14(27(23,24)25)9-12-8-13(26(20,21)22)6-7-15(12)16/h1-10H,(H,18,19)(H,20,21,22)(H,23,24,25)
• InChI Key： MYUKRFIIUPXULF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=C3C=CC(=CC3=CC(=C2)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 407.01339
• Monoisotopic Mass: 407.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.642
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.721
• PSA: 137.84
• LogP: 4.82010